Cas no 73863-44-2 (4-chloro-N-(3-methylphenyl)butanamide)

• Product Name: 4-chloro-N-(3-methylphenyl)butanamide
• CAS No: 73863-44-2
• MF: C₁₁H₁₄ClNO
• MW: 211.687962055206
• CID: 580403
• PubChem ID: 1809759
• Update Time: 2025-07-21

4-chloro-N-(3-methylphenyl)butanamide Chemical and Physical Properties

Names and Identifiers

• Butanamide, 4-chloro-N-(3-methylphenyl)-
• 4-CHLORO-N-(3-METHYLPHENYL)BUTANAMIDE
• 4-Chloro-N-m-tolyl-butyramide
• AC1LXXCT
• AC1Q2NL3
• AG-G-92828
• CTK2I0870
• N-(4-chlorobutyryl)-m-toluidine
• 73863-44-2
• 4-CHLORO-META-BUTYROTOLUIDIDE
• SCHEMBL17376722
• MFCD00086969
• CS-0281043
• AKOS000263677
• J-515164
• 4-Chloro-N-(3-methylphenyl)butyramide
• 4-Chloro-N-(m-tolyl)butanamide
• DTXSID20365224
• EN300-10418
• G66454
• 4-chloro-N-(3-methylphenyl)butanamide

• MDL： MFCD00086969
• Inchi： 1S/C11H14ClNO/c1-9-4-2-5-10(8-9)13-11(14)6-3-7-12/h2,4-5,8H,3,6-7H2,1H3,(H,13,14)
• InChI Key： GBYXVHYDSWAERN-UHFFFAOYSA-N
• SMILES： ClCCCC(NC1C=CC=C(C)C=1)=O

Computed Properties

• Exact Mass: 211.076
• Monoisotopic Mass: 211.076
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 29.1A^2

Experimental Properties

• Density: 1.155
• Boiling Point: 378.8°C at 760 mmHg
• Flash Point: 182.9°C
• Refractive Index: 1.562

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Anilides

Additional information on 4-chloro-N-(3-methylphenyl)butanamide

Professional Introduction to 4-chloro-N-(3-methylphenyl)butanamide (CAS No. 73863-44-2)

4-chloro-N-(3-methylphenyl)butanamide, with the chemical formula C₁₁H₁₄ClNO, is a significant compound in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, identified by its CAS number 73863-44-2, has garnered considerable attention due to its versatile applications in medicinal chemistry and drug development. The structural features of this molecule, particularly the presence of a chloro substituent and an amide functional group, make it a valuable intermediate in the synthesis of various bioactive molecules.

The 4-chloro-N-(3-methylphenyl)butanamide structure exhibits a unique combination of electronic and steric properties that contribute to its reactivity and utility in synthetic pathways. The chloro group at the fourth position enhances electrophilic aromatic substitution reactions, while the amide bond provides a site for further functionalization through nucleophilic addition or condensation reactions. These characteristics have made it a staple in the toolkit of synthetic chemists working on complex molecular architectures.

In recent years, the pharmaceutical industry has seen a surge in the development of novel therapeutics targeting neurological disorders, infectious diseases, and metabolic conditions. Among these, 4-chloro-N-(3-methylphenyl)butanamide has been explored as a potential scaffold for small-molecule drugs. Its ability to undergo selective modifications allows for the creation of derivatives with tailored pharmacological properties. For instance, studies have demonstrated its utility in generating compounds with inhibitory effects on specific enzymes or receptors implicated in disease pathways.

One of the most compelling aspects of 4-chloro-N-(3-methylphenyl)butanamide is its role in the development of kinase inhibitors. Kinases are enzymes that play a crucial role in cell signaling and are often dysregulated in cancer and inflammatory diseases. By designing molecules that mimic or interfere with kinase activity, researchers aim to develop treatments that can modulate these pathways effectively. The chloro and amide functionalities in 4-chloro-N-(3-methylphenyl)butanamide provide handles for linking other pharmacophores that can enhance binding affinity and selectivity towards target kinases.

Recent advancements in computational chemistry have further enhanced the utility of 4-chloro-N-(3-methylphenyl)butanamide as a starting point for drug discovery. Molecular modeling techniques allow researchers to predict how modifications to this core structure will affect its biological activity. This high-throughput virtual screening approach has accelerated the identification of promising candidates for further experimental validation. The integration of machine learning algorithms has also enabled more accurate predictions of drug-like properties, such as solubility, permeability, and metabolic stability.

The synthesis of 4-chloro-N-(3-methylphenyl)butanamide itself is an intricate process that requires precise control over reaction conditions. Typically, it involves the acylation of 3-methylphenylamine with 1-bromobutane followed by nucleophilic substitution with chlorine gas or a chlorinating agent like thionyl chloride. Advances in green chemistry have led to alternative synthetic routes that minimize waste and hazardous byproducts, aligning with sustainable practices in pharmaceutical manufacturing.

In clinical research, 4-chloro-N-(3-methylphenyl)butanamide has been investigated for its potential therapeutic effects in several disease models. Preclinical studies have shown that derivatives of this compound exhibit anti-inflammatory properties by modulating cytokine production and immune cell responses. Additionally, its structural motif has been explored in antiviral therapies, where it serves as a scaffold for molecules that can inhibit viral replication or entry into host cells.

The versatility of 4-chloro-N-(3-methylphenyl)butanamide extends beyond its use as an intermediate in drug synthesis. It has also found applications in materials science, particularly in the development of liquid crystals and organic semiconductors. The rigid aromatic backbone and functional groups contribute to unique electronic properties that make it suitable for these applications.

The future prospects for 4-chloro-N-(3-methylphenyl)butanamide are promising, with ongoing research focusing on expanding its utility across multiple domains. Innovations in synthetic methodologies continue to emerge, offering new ways to access complex derivatives efficiently. Furthermore, collaborations between academia and industry are fostering interdisciplinary approaches to harnessing this compound's potential.

In conclusion,4-chloro-N-(3-methylphenyl)butanamide (CAS No. 73863-44-2) represents a cornerstone molecule in modern chemical biology and pharmaceutical research. Its structural attributes and reactivity profile make it an indispensable tool for designing novel therapeutics aimed at addressing unmet medical needs. As scientific understanding evolves and new technologies emerge,4-chloro-N-(3-methylphenyl)butanamide will undoubtedly continue to play a pivotal role in advancing our capabilities to combat disease.